Cas no 365572-35-6 (Benzeneacetonitrile, 2-bromo-4-methoxy-5-(1-methylethoxy)-)

Benzeneacetonitrile, 2-bromo-4-methoxy-5-(1-methylethoxy)- structure
365572-35-6 structure
Product Name:Benzeneacetonitrile, 2-bromo-4-methoxy-5-(1-methylethoxy)-
CAS No:365572-35-6
MF:C12H14BrNO2
MW:284.149062633514
CID:1474127
PubChem ID:11822156
Update Time:2025-04-20

Benzeneacetonitrile, 2-bromo-4-methoxy-5-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2-bromo-4-methoxy-5-(1-methylethoxy)-
    • 2-(2-bromo-4-methoxy-5-propan-2-yloxyphenyl)acetonitrile
    • AKOS000277737
    • 365572-35-6
    • DTXSID90473840
    • HMIMQSYMUHXERW-UHFFFAOYSA-N
    • 2-Bromo-4-methoxy-5-(1-methylethoxy)benzene Acetonitrile
    • SCHEMBL5361609
    • Inchi: 1S/C12H14BrNO2/c1-8(2)16-12-6-9(4-5-14)10(13)7-11(12)15-3/h6-8H,4H2,1-3H3
    • InChI Key: HMIMQSYMUHXERW-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=CC=1CC#N)OC(C)C)OC

Computed Properties

  • Exact Mass: 283.02082
  • Monoisotopic Mass: 283.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 42.2Ų

Experimental Properties

  • PSA: 42.25
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